15(R)-15-methyl Prostaglandin F2α methyl ester
15(R)-15-methyl Prostaglandin F2α methyl ester
15(R)-15-methyl Prostaglandin F2α methyl ester (15(R)-15-methyl PGF2α methyl ester) is a lipid soluble prodrug form of 15(R)-15-methyl PGF2α (Item No. 16730) with increased membrane permeability. Acid-catalyzed epimerization of 15(R)-15-methyl PGF2α methyl ester and hydrolysis of the ester converts it into the active 15(S)-15-methyl PGF2α (Item No. 16743).
Brand Name:
Vulcanchem
CAS No.:
35700-22-2
VCID:
VC0160311
InChI:
InChI=1S/C22H38O5/c1-4-5-10-14-22(2,26)15-13-18-17(19(23)16-20(18)24)11-8-6-7-9-12-21(25)27-3/h6,8,13,15,17-20,23-24,26H,4-5,7,9-12,14,16H2,1-3H3/b8-6-,15-13+/t17-,18-,19+,20-,22-/m1/s1
SMILES:
CCCCCC(C)(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O
Molecular Formula:
C22H38O5
Molecular Weight:
382.5 g/mol
15(R)-15-methyl Prostaglandin F2α methyl ester
CAS No.: 35700-22-2
Reference Standards
VCID: VC0160311
Molecular Formula: C22H38O5
Molecular Weight: 382.5 g/mol
| CAS No. | 35700-22-2 |
|---|---|
| Product Name | 15(R)-15-methyl Prostaglandin F2α methyl ester |
| Molecular Formula | C22H38O5 |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | methyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-3-methyloct-1-enyl]cyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C22H38O5/c1-4-5-10-14-22(2,26)15-13-18-17(19(23)16-20(18)24)11-8-6-7-9-12-21(25)27-3/h6,8,13,15,17-20,23-24,26H,4-5,7,9-12,14,16H2,1-3H3/b8-6-,15-13+/t17-,18-,19+,20-,22-/m1/s1 |
| Standard InChIKey | QQCOAAFKJZXJFP-IFMFXUMGSA-N |
| Isomeric SMILES | CCCCC[C@](C)(/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)OC)O)O)O |
| SMILES | CCCCCC(C)(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O |
| Canonical SMILES | CCCCCC(C)(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O |
| Description | 15(R)-15-methyl Prostaglandin F2α methyl ester (15(R)-15-methyl PGF2α methyl ester) is a lipid soluble prodrug form of 15(R)-15-methyl PGF2α (Item No. 16730) with increased membrane permeability. Acid-catalyzed epimerization of 15(R)-15-methyl PGF2α methyl ester and hydrolysis of the ester converts it into the active 15(S)-15-methyl PGF2α (Item No. 16743). |
| Synonyms | 15(R)-Methyl carboprost;15(R)-15-methyl PGF2α methyl ester |
| Reference | 1.Plaisted, S.M.,DeZwaan, J., and Snider, B.G. High-performance liquid chromatographic determination of acid-catalyzed degradation products of methyl carboprost in a polymeric controlled-release device. Journal of Chromatography 314, 369-377 (1984). |
| PubChem Compound | 25009943 |
| Last Modified | Nov 11 2021 |
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